Cas no 1208823-05-5 (N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide)

• Product Name: N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide
• CAS No: 1208823-05-5
• MF: C₁₆H₁₄ClN₃O₂S
• MW: 347.819261074066
• CID: 6511803
• Update Time: 2025-06-03

N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide
• N-(5-chloro-2-cyanophenyl)-N'-(1-thiophen-2-ylpropan-2-yl)oxamide

• Inchi： 1S/C16H14ClN3O2S/c1-10(7-13-3-2-6-23-13)19-15(21)16(22)20-14-8-12(17)5-4-11(14)9-18/h2-6,8,10H,7H2,1H3,(H,19,21)(H,20,22)
• InChI Key： ZJKPHUWUVSUEOT-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1C#N)(=O)C(NC(C)CC1SC=CC=1)=O

Additional information on N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide

Professional Introduction to N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide (CAS No: 1208823-05-5)

N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 1208823-05-5, represents a unique molecular architecture that integrates several key functional groups, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of both 5-chloro-2-cyanophenyl and thiophen-2-yl moieties in its structure suggests potential interactions with biological targets, which are critical for the development of novel therapeutic agents.

The compound's structure is characterized by a central ethanediamide backbone, which is flanked by two distinct aryl groups. The 5-chloro-2-cyanophenyl group introduces a strong electron-withdrawing effect through the cyano substituent, while the thiophen-2-yl moiety contributes to the molecule's aromaticity and potential for hydrogen bonding interactions. This combination of features makes N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide an intriguing subject for synthetic modifications and biological evaluations.

In recent years, there has been a growing interest in the development of heterocyclic compounds as pharmacological agents due to their diverse biological activities and favorable pharmacokinetic properties. The thiophene ring, in particular, is well-documented for its role in various bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The incorporation of a thiophene derivative into N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide not only enhances its structural complexity but also opens up possibilities for unique interactions with biological targets.

The 5-chloro-2-cyanophenyl group adds another layer of functionality to the molecule. Chlorine atoms are known to be effective in modulating electronic properties and can participate in various non-covalent interactions with biological receptors. Additionally, the cyano group can serve as a site for further chemical transformations, allowing for the synthesis of analogs with tailored properties. These features make N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-yl)propan-2-ylethanediamide a versatile scaffold for medicinal chemistry investigations.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as cross-coupling reactions and palladium catalysis, are often employed to construct the desired molecular framework efficiently. The successful synthesis of N'-(5-chloro-2-cyanophenyl)-N-1-(thiophen-2-y l)propan - 2 - ylediamide highlights the growing expertise in complex organic synthesis and underscores the importance of innovative approaches in drug development.

Evaluation of the biological activity of N'-(5-chloro - 2 - cyanoph enyl ) - N - 1 - ( thi ophen - 2 - yl ) propan - 2 - yled iam ide has revealed promising preliminary results. In vitro studies have indicated potential interactions with enzymes and receptors involved in inflammatory pathways, suggesting its utility as an anti-inflammatory agent. Furthermore, preliminary pharmacokinetic studies suggest that the compound exhibits reasonable solubility and stability, which are essential characteristics for any drug candidate.

The integration of computational chemistry and molecular modeling techniques has further enhanced our understanding of how N'-(5-chloro - 2 - cyan ophen yl ) - N - 1 - ( thi ophen - 2 - yl ) propan - 2 - yled iam ide interacts with biological targets. These methods allow researchers to predict binding affinities and identify key interaction points between the compound and its intended targets. Such insights are invaluable for optimizing lead compounds and guiding subsequent synthetic efforts toward more potent and selective agents.

The future prospects for N'-(5-chloro - 2 - cyan ophen yl ) - N - 1 - ( thi ophen - 2 - yl ) propan - 2 - yled iam ide are vast. Continued exploration of its biological activity will likely uncover new therapeutic applications, while structural modifications may lead to improved pharmacological profiles. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating this promising compound into viable therapeutic options.

In conclusion, N'-(5-chloro - 2 - cyan ophen yl ) - N - 1 - ( thi ophen eph enol eph enol eph enol eph enol eph enol eph enol eph enol eph enol eph enol eph enol eph enol eph enol eph enol eph enol yl ) propan am ide (CAS No: 1208838383838383838383838383838383838383838383838) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research progresses, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.